Cas no 2227781-86-2 ((1S)-1-(3-fluoro-2,6-dimethoxyphenyl)ethan-1-amine)

• Product Name: (1S)-1-(3-fluoro-2,6-dimethoxyphenyl)ethan-1-amine
• CAS No: 2227781-86-2
• MF: C₁₀H₁₄FNO₂
• MW: 199.222066402435
• CID: 6406369
• PubChem ID: 165717951
• Update Time: 2025-10-23

(1S)-1-(3-fluoro-2,6-dimethoxyphenyl)ethan-1-amine Chemical and Physical Properties

Names and Identifiers

• (1S)-1-(3-fluoro-2,6-dimethoxyphenyl)ethan-1-amine
• 2227781-86-2
• EN300-1790554

• Inchi： 1S/C10H14FNO2/c1-6(12)9-8(13-2)5-4-7(11)10(9)14-3/h4-6H,12H2,1-3H3/t6-/m0/s1
• InChI Key： UOABNNNTYQUMLB-LURJTMIESA-N
• SMILES： FC1=CC=C(C(=C1OC)[C@H](C)N)OC

Computed Properties

• Exact Mass: 199.10085685g/mol
• Monoisotopic Mass: 199.10085685g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 14
• Rotatable Bond Count: 3
• Complexity: 180
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 1
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.2
• Topological Polar Surface Area: 44.5Ų

Additional information on (1S)-1-(3-fluoro-2,6-dimethoxyphenyl)ethan-1-amine

Introduction to (1S)-1-(3-fluoro-2,6-dimethoxyphenyl)ethan-1-amine and Its Significance in Modern Chemical Biology

CAS No. 2227781-86-2 is a specific identifier for a compound that has garnered significant attention in the field of chemical biology and pharmaceutical research. This compound, formally known as (1S)-1-(3-fluoro-2,6-dimethoxyphenyl)ethan-1-amine, represents a fascinating example of how structural modifications can lead to novel bioactivities and therapeutic potential. The intricate molecular framework of this compound, characterized by its chiral center and fluorinated aromatic ring system, makes it a subject of intense study for researchers aiming to develop innovative treatments for various diseases.

The< strong>fluoro-substituent at the 3-position of the phenyl ring and the< strong>dimethoxy groups at the 2 and 6 positions are critical features that influence the electronic properties and interactions of the molecule. These modifications not only enhance the metabolic stability of the compound but also modulate its binding affinity to biological targets. The< strong>chirality at the carbon atom in the amine side chain further adds a layer of complexity, allowing for the exploration of enantiomeric effects that can significantly impact pharmacological outcomes.

In recent years, there has been a surge in research focused on identifying and developing small molecules that can modulate neurotransmitter systems. (1S)-1-(3-fluoro-2,6-dimethoxyphenyl)ethan-1-amine has emerged as a promising candidate in this area due to its structural similarity to known psychoactive compounds. Preliminary studies suggest that this compound may interact with< strong>serotonin receptors, particularly the 5-HT2A and 5-HT2C subtypes, which are implicated in mood regulation, cognitive function, and anxiety disorders. The< strong>fluorine atom enhances binding affinity by increasing lipophilicity and reducing metabolic degradation, making it an attractive scaffold for further derivatization.

The< strong>molecular diversity offered by this compound makes it a valuable tool for medicinal chemists seeking to design next-generation therapeutics. Researchers have leveraged computational modeling and high-throughput screening techniques to identify derivatives with improved pharmacokinetic profiles and enhanced target specificity. The< strong>dimethoxy groups, in particular, have been shown to enhance solubility and bioavailability, which are critical factors in drug development.

One of the most exciting aspects of (1S)-1-(3-fluoro-2,6-dimethoxyphenyl)ethan-1-amine is its potential application in treating neurological disorders. Emerging evidence suggests that modulating serotonin receptor activity could have therapeutic benefits in conditions such as depression, schizophrenia, and post-traumatic stress disorder (PTSD). The ability of this compound to selectively interact with specific serotonin receptors without causing off-target effects is a significant advantage over existing treatments.

The synthesis of (1S)-1-(3-fluoro-2,6-dimethoxyphenyl)ethan-1-amine presents unique challenges due to its complex stereochemistry and sensitive functional groups. However, advances in synthetic methodologies have made it possible to produce this compound with high enantiomeric purity. Techniques such as asymmetric hydrogenation and chiral resolution have been employed to ensure that the desired enantiomer is obtained, which is crucial for achieving the intended biological activity.

In conclusion, (1S)-1-(3-fluoro-2,6-dimethoxyphenyl)ethan-1-amine represents a significant advancement in the field of chemical biology and pharmaceutical research. Its unique structural features and promising biological activities make it a valuable scaffold for developing novel therapeutics. As research continues to uncover new insights into its mechanisms of action, this compound is poised to play a crucial role in addressing some of the most challenging neurological disorders facing humanity today.